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Compound of Interest

Compound Name: 1-Naphthol-3,6-disulfonic acid

Cat. No.: B1583178 Get Quote

This technical guide provides a comprehensive overview of 1-Naphthol-3,6-disulfonic acid,

its corresponding salts, and its applications for researchers, scientists, and professionals in

drug development. This document details its chemical identity, physicochemical properties, key

experimental protocols, and its role as a versatile chemical intermediate.

Chemical Identity and Synonyms
1-Naphthol-3,6-disulfonic acid and its salts are important chemical compounds used in

various industrial and research applications. The primary forms are the free acid and its

disodium salt, each identified by a unique CAS number.

1-Naphthol-3,6-disulfonic acid is an organic compound characterized by a naphthalene

backbone substituted with one hydroxyl and two sulfonic acid groups.[1] These sulfonic acid

groups significantly increase its water solubility and acidic character.[1] It typically appears as

an off-white or light pink paste or a white to light yellow crystalline solid.[2][3]

The disodium salt of 1-Naphthol-3,6-disulfonic acid is the most common form in commercial

use. It is a sulfonated naphthol derivative with a variety of industrial applications.[4]

Below is a summary of the CAS numbers and synonyms for both the acid and its disodium salt:
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Form CAS Number Synonyms

Acid 578-85-8

1-Hydroxy-3,6-

naphthalenedisulfonic acid, 4-

Hydroxy-2,7-

naphthalenedisulfonic acid,

Violet acid, RG acid, 4-

Hydroxynaphthalene-2,7-

disulphonic acid, 1-Naphthol,

3,6-disulfo-, Bgo 136, Nsc

8627[1][2][5]

Disodium Salt 20349-39-7

1-Naphthol-3,6-disulfonic acid

disodium salt, Disodium 4-

hydroxy-2,7-

naphthalenedisulfonate, Violet

Acid Disodium Salt[4][6]

Disodium Salt Hydrate 330581-20-9

4-Hydroxy-2,7-

naphthalenedisulfonic acid

disodium salt

Quantitative Physicochemical Data
A summary of the key quantitative properties of 1-Naphthol-3,6-disulfonic acid and its

disodium salt is presented in the table below for easy comparison.
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Property
1-Naphthol-3,6-disulfonic
acid

1-Naphthol-3,6-disulfonic
acid Disodium Salt

Molecular Formula C₁₀H₈O₇S₂[2][7] C₁₀H₆Na₂O₇S₂[6]

Molecular Weight 304.3 g/mol [2][7] 348.26 g/mol [4]

Appearance

Off-white or light pink paste;

white to light yellow crystalline

powder[2][3]

Grey to brownish powder[4]

Density 1.816 g/cm³[3][4] 1.816 g/cm³[4]

Melting Point Not available >300 °C[4]

pKa (hydroxyl group) 8.56[5] Not applicable

Solubility Readily soluble in water[5] Soluble in water

Experimental Protocols
Synthesis of 1-Naphthol-3,6-disulfonic Acid from 1-
Amino-8-naphthol-3,6-disulfonic Acid (H-Acid)
A common method for the preparation of 1-Naphthol-3,6-disulfonic acid involves the

reductive deamination of 1-Amino-8-naphthol-3,6-disulfonic acid (commonly known as H-acid)

via a diazonium salt intermediate.[8] This process is advantageous as it avoids the formation of

difficult-to-remove metal salt byproducts.[9]

Materials:

1-Amino-8-naphthol-3,6-disulfonic acid (H-acid)

10 N Sodium hydroxide solution

4 N Sodium nitrite solution

Ice

10 N Hydrochloric acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.hztya.com/product/dyestuff-intermediates/1naphthol3-6disulfonic-acid-578858.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Naphthol-3_6-disulfonic-acid
https://www.scbt.com/p/disodium-1-naphthol-3-6-disulfonate-20349-39-7
https://www.hztya.com/product/dyestuff-intermediates/1naphthol3-6disulfonic-acid-578858.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Naphthol-3_6-disulfonic-acid
https://riverlandtrading.com/chemical-supplier-20349-39-7/1-naphthol-36-disulfonic-acid-disodium-salt-distributor-3.aspx
https://www.hztya.com/product/dyestuff-intermediates/1naphthol3-6disulfonic-acid-578858.html
https://www.lookchem.com/404.htm
https://riverlandtrading.com/chemical-supplier-20349-39-7/1-naphthol-36-disulfonic-acid-disodium-salt-distributor-3.aspx
https://www.lookchem.com/404.htm
https://riverlandtrading.com/chemical-supplier-20349-39-7/1-naphthol-36-disulfonic-acid-disodium-salt-distributor-3.aspx
https://riverlandtrading.com/chemical-supplier-20349-39-7/1-naphthol-36-disulfonic-acid-disodium-salt-distributor-3.aspx
https://riverlandtrading.com/chemical-supplier-20349-39-7/1-naphthol-36-disulfonic-acid-disodium-salt-distributor-3.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0512345.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0512345.htm
https://www.benchchem.com/product/b1583178?utm_src=pdf-body
https://www.benchchem.com/product/b1583178?utm_src=pdf-body
https://patents.google.com/patent/DE3424477A1/en
https://patents.google.com/patent/CH653671A5/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A reducing agent such as glucose or a salt of formic acid[9]

Water

Procedure:

Preparation of the H-acid Solution: Suspend 20 g of H-acid in 95 ml of water in a beaker.

Adjust the pH to 7 by adding approximately 5.7 ml of 10 N sodium hydroxide solution, which

will cause the H-acid to dissolve.[8]

Addition of Sodium Nitrite: To the H-acid solution, add 15.96 ml of 4N sodium nitrite solution

and mix thoroughly.[8]

Preparation of the Diazotization Medium: In a separate beaker, place 78 g of ice and add 25

ml of 10 N hydrochloric acid. Allow the mixture to cool to approximately -10 °C.[8]

Diazotization: Over a period of 4 hours, slowly add the H-acid/sodium nitrite solution to the

ice/hydrochloric acid mixture. Maintain the temperature of the reaction mixture between 0-5

°C throughout the addition.[8] The diazonium salt will precipitate as a suspension.

Reductive Deamination:

Method A (with Glucose): Suspend the filtered diazonium salt in 105 ml of water. Add a

slurry of 8.33 g of glucose in 20 ml of water. Add this suspension over one hour to 80 ml of

12.5% sodium hydroxide solution that has been pre-heated to 80 °C. Allow the reaction to

proceed for 3 hours at 80 °C.[9]

Method B (with Formate): Introduce the filtered diazonium salt into an aqueous potassium

formate solution. After several hours at approximately 90 °C, the diazo group is

quantitatively eliminated.

Work-up: After cooling the reaction mixture to room temperature, neutralize it with dilute

hydrochloric acid. The product can be further purified by recrystallization.

Applications in Research and Drug Development
1-Naphthol-3,6-disulfonic acid and its derivatives are valuable in various scientific fields,

including as intermediates in the synthesis of pharmaceuticals and as fluorescent probes in
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biochemical research.

Intermediate in Pharmaceutical Synthesis
While primarily known for its use in the dye industry, the structural features of 1-Naphthol-3,6-
disulfonic acid make it a useful precursor in the multi-step synthesis of active pharmaceutical

ingredients (APIs).[10] The sulfonic acid groups can enhance the solubility of intermediates,

which is a beneficial property in synthetic and formulation processes.[10]

A notable application is its use as an intermediate in the production of Ciclesonide, a

corticosteroid used to treat asthma and allergic rhinitis.[11]

Fluorescent Probe in Biochemical Assays
Derivatives of 1-naphthol are known to exhibit fluorescence and are used as molecular probes.

1-Naphthol-3,6-disulfonate, in particular, has been studied for its excited-state proton-transfer

(ESPT) properties.[12] Upon photoexcitation, the hydroxyl group becomes significantly more

acidic, leading to the transfer of a proton to a nearby acceptor, such as a water molecule. This

process can be monitored by changes in the fluorescence spectrum, making it a sensitive

indicator of the local microenvironment.[12][13]

This property allows it to be used in various biochemical assays, such as studying enzyme

reactions and as a staining agent for biological samples.[4] For instance, 1-naphthol has been

used as a fluorescent probe to monitor ethanol-induced interdigitation in lipid bilayer

membranes and to sense microenvironmental changes in aqueous solutions of polymers like

Pluronic F127.[13]

Visualizations
Experimental Workflow: Synthesis of 1-Naphthol-3,6-
disulfonic Acid
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Caption: A flowchart illustrating the synthesis of 1-Naphthol-3,6-disulfonic acid.
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Signaling Pathway: Excited-State Proton Transfer
(ESPT)
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Caption: The excited-state proton transfer (ESPT) mechanism of 1-Naphthol-3,6-disulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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